4-methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 4-methoxy-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C17H16N2O4/c1-22-13-5-2-11(3-6-13)16(20)19-12-4-7-15-14(10-12)17(21)18-8-9-23-15/h2-7,10H,8-9H2,1H3,(H,18,21)(H,19,20)
• InChI Key: LOPWXSCZHOIKPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCCNC3=O
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol
• CAS No.: 922129-48-4

Description

4-methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C17H16N2O4 and its molecular weight is 312.325. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds including 4-methoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide have been explored for their potential in antimicrobial activities. Research indicates that derivatives of this compound exhibit promising activities against various microorganisms. For instance, Bektaş et al. (2007) synthesized derivatives and found them to possess good or moderate activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Anti-inflammatory and Analgesic Properties

The compound has also been synthesized and studied for its anti-inflammatory and analgesic properties. Abu-Hashem et al. (2020) synthesized novel derivatives and assessed their cyclooxygenase inhibition, showcasing significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Development of Fungicidal Agents

Yang et al. (2017) explored the synthesis of compounds, including this chemical, for their fungicidal activities. These compounds demonstrated moderate to high activities against several phytopathogenic fungi, indicating their potential as fungicidal candidates (Yang, Wan, He, Che, Xiao, Fu, & Qin, 2017).

Anticancer Research

In the field of anticancer research, derivatives of this compound have been synthesized and evaluated for their antiproliferative effects on cancer cells. Kim et al. (2011) reported on the synthesis of conformationally rigid analogs and their competitive antiproliferative activities against melanoma and hematopoietic cell lines (Kim, Kim, Lee, Yu, & Hah, 2011).

Potential in Alzheimer's Disease Treatment

A study by Lee et al. (2018) identified derivatives as selective inhibitors of histone deacetylase, which play a role in ameliorating Alzheimer's disease phenotypes. These compounds showed promising results in animal models, indicating potential for future therapeutic applications in Alzheimer's disease (Lee, Fan, Huang, Chao, Hsu, Lin, Yeh, Lai, Li, Huang, Yang, & Liou, 2018).